Cas no 36646-37-4 (4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine)

4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine structure
36646-37-4 structure
Product Name:4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine
CAS No:36646-37-4
MF:C11H8N6
MW:224.221420288086
CID:1477877
PubChem ID:20285785
Update Time:2025-04-21

4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-pyridin-4-yl-1H-1,2,4-triazol-3-yl)pyrimidine
    • 4-[5-(Pyridin-4-yl)-1H-1,2,4-triazol-3-yl]pyrimidine
    • pyrimidine, 4-[5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl]-
    • LogP
    • 4-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)pyrimidine
    • 4-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyrimidine
    • 4-(5-(Pyridin-4-yl)-1H-1,2,4-triazol-3-yl)pyrimidine
    • SCHEMBL11312867
    • 3-(4-Pyrimidinyl)-5-(4-pyridyl)-1,2,4-triazole
    • DA-21606
    • 36646-37-4
    • Pyrimidine, 4-(5-(4-pyridinyl)-1H-1,2,4-triazol-3-yl)-
    • DTXSID50190107
    • Inchi: 1S/C11H8N6/c1-4-12-5-2-8(1)10-15-11(17-16-10)9-3-6-13-7-14-9/h1-7H,(H,15,16,17)
    • InChI Key: XKHCMIIHHYEMJN-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=CN=2)=NC(C2C=CN=CC=2)=N1

Computed Properties

  • Exact Mass: 224.08124
  • Monoisotopic Mass: 224.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.2Ų

Experimental Properties

  • PSA: 80.24
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd